Cas no 922098-84-8 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 922098-84-8
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 6432763
• PubChem ID: 18571492
• Update Time: 2025-06-08

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)acetamide
• 922098-84-8
• AKOS024635268
• F2273-0379

• Inchi： 1S/C12H9N3O3/c1-7(16)13-12-15-14-11(18-12)10-6-8-4-2-3-5-9(8)17-10/h2-6H,1H3,(H,13,15,16)
• InChI Key： IBEYUZLZZGQMLD-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC3=CC=CC=C3O2)O1)(=O)C

Computed Properties

• Exact Mass: 243.06439116g/mol
• Monoisotopic Mass: 243.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.2Ų

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 922098-84-8)

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide, a compound with the CAS number 922098-84-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzofuran moiety and an oxadiazole ring in its structure imparts distinct chemical and biological characteristics, making it a promising candidate for further research and development.

The chemical structure of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide consists of several key functional groups that contribute to its reactivity and biological activity. The benzofuran ring, a well-known pharmacophore in medicinal chemistry, is known for its ability to interact with various biological targets. Specifically, the 2-hydroxy group on the benzofuran ring can form hydrogen bonds with biological molecules, enhancing the compound's binding affinity. Additionally, the oxadiazole ring introduces a heterocyclic system that is often associated with bioactivity in pharmaceutical compounds.

The acetamide moiety at the 2-position of the oxadiazole ring further enhances the compound's potential as a pharmacological agent. Acetamides are commonly found in bioactive molecules due to their ability to modulate enzyme activity and receptor interactions. In this context, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable scaffold for drug discovery.

Recent research in the field of heterocyclic chemistry has highlighted the importance of oxadiazole derivatives in developing novel therapeutic agents. Oxadiazole rings are known for their stability and versatility in forming various chemical linkages, which makes them suitable for designing complex molecular architectures. The combination of an oxadiazole ring with a benzofuran moiety in N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide creates a unique pharmacophoric profile that could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its potential application in oncology research. Oxadiazole derivatives have been extensively studied for their anti-cancer properties. For instance, certain oxadiazole-based compounds have shown inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The benzofuran moiety may further enhance these effects by interacting with additional targets within cancer cells. This dual interaction could lead to more potent and selective anti-cancer agents.

In addition to oncology applications, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylacetamide may also have implications in other therapeutic areas. For example, its structural features could make it useful in developing compounds that target neurological disorders or inflammatory conditions. The ability of benzofuran derivatives to cross the blood-brain barrier suggests that this compound could be used to design central nervous system (CNS) drugs.

The synthesis of N-5-(1-benzofuran-2-yl)-1,3,4-oxadxiazolll-2-yacetamide) involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the benzofuran moiety into the molecule.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Initial studies have shown promising results regarding its biological activity against various targets. These studies involve both in vitro assays and animal models to assess the compound's efficacy and safety profile. The results from these studies will provide valuable insights into the potential therapeutic applications of N-5-(1-benzofuran - 2 - yl) - 1 , 3 , 4 - oxadiazol-2-ylacetamide.

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